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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ponceau 4R (also known as Cochineal Red A, Brilliant Scarlet, and E124) is a synthetic

monoazo dye that imparts a vibrant strawberry-red hue.[1] Since its initial synthesis in the mid-

20th century, it has been utilized as a cost-effective and stable alternative to natural red

colorants.[2] Its versatility has led to its widespread application across the food and beverage,

cosmetic, and pharmaceutical industries.[2][3] This technical guide provides an in-depth

overview of the historical development, synthesis, applications, and analytical methodologies

related to Ponceau 4R, with a focus on providing researchers and professionals with a

comprehensive understanding of this widely used colorant.

Historical Development and Regulatory Status
Ponceau 4R was first synthesized in the mid-20th century from aromatic hydrocarbons to

provide a more stable and consistent red coloring agent compared to its natural counterparts.

[1][2] Its use expanded significantly in the 1970s due to its vibrant color and stability.[2]
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The regulatory landscape for Ponceau 4R varies globally. It is approved for use in food

products in the European Union, Asia, and Australia.[1] However, it is not approved for human

consumption by the United States Food and Drug Administration (FDA).[1] The acceptable

daily intake (ADI) for Ponceau 4R has been a subject of review by various regulatory bodies.

Physicochemical Properties
Ponceau 4R is a water-soluble dye that is stable to light, heat, and acid, although it can fade in

the presence of ascorbic acid.[1] Its key physicochemical properties are summarized in the

table below.

Property Value Reference

Chemical Name

Trisodium 2-hydroxy-1-(4-

sulfonato-1-naphthylazo)-6,8-

naphthalenedisulfonate

[4]

C.A.S. Number 2611-82-7 [4]

Chemical Formula C₂₀H₁₁N₂Na₃O₁₀S₃ [4]

Molecular Weight 604.48 g/mol [4]

Appearance Reddish powder or granules [4]

Solubility
Soluble in water, sparingly

soluble in ethanol
[4]

Maximum Absorption

Wavelength (λmax)

505-510 nm (in 0.02 mol/l

ammonium acetate)
[4]

Synthesis
The synthesis of Ponceau 4R is a multi-step process involving the diazotization of naphthionic

acid and its subsequent coupling with G acid (2-naphthol-6,8-disulfonic acid), followed by

conversion to the trisodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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